2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C22H18FN5OS2/c23-16-7-3-4-8-17(16)26-18(29)12-30-21-19-20(24-13-25-21)27-22(31-19)28-10-9-14-5-1-2-6-15(14)11-28/h1-8,13H,9-12H2,(H,26,29)
• InChI Key: VTTQNSHVHDBKIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NC4=C(S3)C(=NC=N4)SCC(=O)NC5=CC=CC=C5F
• Molecular Formula: C22H18FN5OS2
• Molecular Weight: 451.5 g/mol

Description

Synthesis Analysis

While the specific synthesis for this compound isn’t available, the synthesis of similar compounds often involves cyclization reactions. For example, thiazolo[3,2-a]pyrimidines can be synthesized from cyclization reactions of dihydropyrimidine-thiones with α-bromoacetone in aqueous media.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Isothiazolinones, which are structurally related to thiazolo[4,5-d]pyrimidines, are typically white solids with a molar mass around 101.127.

Scientific Research Applications

Synthesis and Characterization

Compounds with thiazolo[4,5-d]pyrimidinyl moieties, similar to the one , have been synthesized and characterized for their potential in various biological activities. For instance, novel quinoline-based derivatives have shown broad-spectrum antimicrobial potency, suggesting their promise as lead molecules in antimicrobial drug development (Desai, Rajpara, & Joshi, 2012).

Anticancer Activities

Sulfonamide derivatives incorporating similar structural elements have demonstrated cytotoxic activity against cancer cell lines, highlighting the potential of these compounds in cancer therapy (Ghorab, Alsaid, al-Dhfyan, & Arafa, 2015). Additionally, thiazolyl N-benzyl-substituted acetamide derivatives have been evaluated for their Src kinase inhibitory and anticancer activities, further emphasizing the role of such compounds in developing new cancer treatments (Fallah-Tafti et al., 2011).

Imaging and Diagnostic Applications

The synthesis of radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET) has been reported, indicating the utility of fluoroquinoline and pyrimidine derivatives in the development of diagnostic tools for neurological and oncological diseases (Dollé et al., 2008).

Structural Studies

Research into the polymorphism of pharmaceutical compounds, such as linezolid, provides insights into the physical and chemical properties of drugs, which is crucial for optimizing their formulation and stability (Maccaroni et al., 2008).